methyl 1,5-dimethyl-1H-pyrazole-3-carboxylate

• IUPAC Name: methyl 1,5-dimethylpyrazole-3-carboxylate
• InChI: InChI=1S/C7H10N2O2/c1-5-4-6(7(10)11-3)8-9(5)2/h4H,1-3H3
• InChI Key: WOBRRDCECRRRGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C(=O)OC
• Molecular Formula: C7H10N2O2
• DSSTOX Substance ID: DTXSID80373082
• Molecular Weight: 154.17 g/mol
• CAS RN: 10250-61-0

Description

Methyl 1,5-dimethyl-1H-pyrazole-3-carboxylate (MDC) is an organic compound that has been used in various scientific and medical research applications. It is a colorless solid that has a molecular weight of 198.2 g/mol and a melting point of 125-127°C. MDC has been used as a reagent in organic synthesis and as an intermediate in the synthesis of pharmaceutical drugs. It has also been used in the synthesis of peptide and protein derivatives, as well as in the development of new drugs and drug delivery systems.

Scientific Research Applications

• Structural and spectral studies of pyrazole derivatives for potential biological applications: Research on derivatives like 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, a related compound, has focused on their structural and spectral properties using techniques like NMR, FT-IR, and X-ray diffraction. These studies are crucial for understanding the molecular properties of pyrazole derivatives for potential biological and pharmaceutical applications (Viveka, Vasantha, Dinesha, Naveen, Lokanath, & Nagaraja, 2016).

• Discovery of inhibitors for enzymes in disease-causing organisms: Tetrahydropyrazolo[1,2-a]pyrazole-1-carboxylates, a class of compounds structurally related to methyl 1,5-dimethyl-1H-pyrazole-3-carboxylate, have been identified as potent inhibitors of Plasmodium falciparum dihydroorotate dehydrogenase, an enzyme crucial for the survival of the malaria-causing parasite (Strašek, Lavrenčič, Oštrek, Slapšak, Grošelj, Klemenčič, Brodnik Žugelj, Wagger, Novinec, & Svete, 2019).

• Synthesis and crystallization studies: Research on the synthesis and crystal structure of similar pyrazole derivatives, like Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate, provides insights into the molecular arrangement and stability, which are essential for drug development and other chemical applications (Saeed, Arshad, & Flörke, 2012).

• Electrochemical studies for new compound synthesis: The electrochemically catalyzed N-N coupling and ring cleavage reaction of pyrazole derivatives have been explored for synthesizing new heterocyclic compounds. Such reactions are significant for developing novel organic compounds with potential pharmaceutical applications (Zandi, Sharafi-kolkeshvandi, & Nikpour, 2021).

• Synthesis of diverse N-acyl-pyrazoles: An efficient method for synthesizing novel methyl 5-amino-3-(methylthio)-1-differently substituted-1H-pyrazole-4-carboxylates has been reported. This method highlights the versatility of pyrazole derivatives in producing a variety of compounds, potentially useful in pharmaceuticals (Pereira, de Bastos, Teixeira, Moura e Silva, Flores, & Flores, 2017).

• Synthesis and characterization of coordination complexes: Studies on novel pyrazole-dicarboxylate acid derivatives, including compounds similar to this compound, have led to the synthesis and characterization of new coordination complexes. Such complexes are essential in the field of material science and catalysis (Radi, Yahyi, Et‐touhami, Jha, Adarsh, Robeyns, & Garcia, 2015).

Mechanism of Action

Target of Action

Methyl 1,5-dimethyl-1H-pyrazole-3-carboxylate is a pyrazole derivative. Pyrazole derivatives are known for their diverse pharmacological effects

Mode of Action

Pyrazole derivatives are known to interact with various biological targets, leading to a range of effects . The specific interactions of this compound with its targets, and the resulting changes, are areas for future research.

Biochemical Pathways

Pyrazole derivatives are known to influence a variety of biological activities

Pharmacokinetics

Its solubility in methanol suggests that it may be well-absorbed in the body.

Result of Action

Given the diverse biological activities of pyrazole derivatives , it is likely that this compound has multiple effects at the molecular and cellular levels

Action Environment

The influence of environmental factors on the action, efficacy, and stability of this compound is not well-understood. Factors such as temperature, pH, and the presence of other substances could potentially affect its action. Its stability under room temperature conditions suggests that it may be relatively stable under a range of environmental conditions.